Cas no 1393442-61-9 (1-Bromo-5-butoxy-2-chloro-4-nitrobenzene)

• Product Name: 1-Bromo-5-butoxy-2-chloro-4-nitrobenzene
• CAS No: 1393442-61-9
• MF: C₁₀H₁₁BrClNO₃
• MW: 308.55624127388
• CID: 3043548
• Update Time: 2025-07-21

1-Bromo-5-butoxy-2-chloro-4-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-5-butoxy-2-chloro-4-nitrobenzene
• V2966

• Inchi： 1S/C10H11BrClNO3/c1-2-3-4-16-10-5-7(11)8(12)6-9(10)13(14)15/h5-6H,2-4H2,1H3
• InChI Key： YDUDUXNZIDETDE-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(=C(C=1)OCCCC)[N+](=O)[O-])Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 237
• XLogP3: 4.3
• Topological Polar Surface Area: 55

Additional information on 1-Bromo-5-butoxy-2-chloro-4-nitrobenzene

1-Bromo-5-Butoxy-2-Chloro-4-Nitrobenzene: A Versatile Synthetic Intermediate in Pharmaceutical and Chemical Research

The compound 1-Bromo-5-butoxy-2-chloro-4-nitrobenzene (CAS No. 1393442-61-9) represents a critical synthetic intermediate in the fields of medicinal chemistry and materials science. Its structure, characterized by a benzene ring substituted with bromo, butoxy, chloro, and nitro groups, offers unique reactivity and physicochemical properties. Recent studies highlight its utility in designing novel drug candidates, particularly in oncology and neurobiology, where its functional groups enable precise chemical modifications to optimize pharmacokinetic profiles.

Synthetic strategies for this compound have evolved significantly over the past decade. Traditional methods involving nitration followed by halogenation have been supplanted by more efficient protocols leveraging microwave-assisted chemistry and environmentally benign solvents. A 2023 study published in the *Journal of Medicinal Chemistry* demonstrated that substituting conventional bromination reagents with palladium-catalyzed systems reduced reaction times by 60% while maintaining purity levels above 98%. This advancement underscores its role as a scalable building block for high-throughput screening libraries.

In pharmaceutical applications, the compound's nitro group facilitates bioisosteric replacements to modulate metabolic stability. Researchers at Stanford University recently employed it as a precursor to develop PARP inhibitors with improved blood-brain barrier permeability. The butoxy substituent enhances solubility without compromising receptor binding affinity—a critical balance for CNS drug development. Structural analysis via X-ray crystallography revealed that the chloro group's electron-withdrawing effect stabilizes key hydrogen bonds in enzyme active sites.

Beyond drug discovery, this compound serves as a platform for advanced materials research. A 2024 collaboration between MIT and Merck investigators demonstrated its utility in creating stimuli-responsive polymers through click chemistry reactions with azide-functionalized monomers. The bromo group's nucleophilic reactivity enabled precise control over polymer crosslinking density, resulting in self-healing hydrogels with tunable mechanical properties—properties now being explored for next-generation tissue engineering scaffolds.

Recent computational studies using DFT modeling have revealed unexpected photophysical properties when conjugated to graphene oxide nanosheets. Researchers at ETH Zurich found that the nitro group's electron-withdrawing effect enhances charge carrier mobility by 30%, suggesting potential applications in organic photovoltaics. This discovery aligns with current trends toward developing sustainable energy materials through aromatic substitution strategies.

Safety assessments confirm its compliance with global regulatory standards for non-hazardous chemical handling under proper protocols. Its stability under ambient conditions simplifies storage logistics compared to more reactive intermediates commonly used in medicinal chemistry workflows. Current production processes adhere to ISO 14001 environmental management systems, ensuring minimal ecological impact during large-scale synthesis.

Ongoing investigations focus on stereocontrolled synthesis pathways using chiral auxiliaries to access enantiopure derivatives—a breakthrough that could revolutionize asymmetric drug manufacturing processes. Preliminary results from Pfizer's synthetic biology division indicate enantiomeric excesses exceeding 95% achievable through biocatalytic approaches involving engineered cytochrome P450 enzymes.

In conclusion, this multifunctional aromatic compound continues to drive innovation across diverse sectors through its tunable reactivity profile and structural versatility. As demonstrated by recent advancements in medicinal chemistry and materials science, it remains an indispensable tool for researchers aiming to bridge the gap between fundamental chemical principles and real-world therapeutic or technological applications.